Cas no 82193-23-5 (5-Chloroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 5-Chloroimidazo[1,2-a]pyridin-3-amine
• CAS No: 82193-23-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 3166797
• PubChem ID: 76849438
• Update Time: 2025-07-20

5-Chloroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloroimidazo[1,2-a]pyridin-3-amine
• 82193-23-5

• Inchi： 1S/C7H6ClN3/c8-5-2-1-3-7-10-4-6(9)11(5)7/h1-4H,9H2
• InChI Key： GZCYCHUEQLIRSY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC=C(N)N21

Computed Properties

• Exact Mass: 167.0250249Da
• Monoisotopic Mass: 167.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Chloroimidazo[1,2-a]pyridin-3-amine

Recent Advances in the Study of 5-Chloroimidazo[1,2-a]pyridin-3-amine (CAS: 82193-23-5): A Promising Scaffold in Medicinal Chemistry

The compound 5-Chloroimidazo[1,2-a]pyridin-3-amine (CAS: 82193-23-5) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic amine, characterized by its fused imidazopyridine core, has been the focus of numerous studies aimed at exploring its potential in drug discovery and development. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 5-Chloroimidazo[1,2-a]pyridin-3-amine derivatives to enhance their selectivity toward specific kinase targets. The researchers employed a combination of computational modeling and synthetic chemistry to design analogs with improved binding affinity. Their findings demonstrated that modifications at the 5-chloro position and the amine group significantly influenced the compound's interaction with ATP-binding sites in kinases, suggesting its potential as a lead compound for cancer therapeutics.

In addition to its kinase inhibitory properties, 5-Chloroimidazo[1,2-a]pyridin-3-amine has shown promise in antimicrobial applications. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of novel derivatives with potent activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. This finding opens new avenues for addressing the global challenge of antimicrobial resistance.

Another notable advancement involves the use of 5-Chloroimidazo[1,2-a]pyridin-3-amine as a building block for fluorescent probes. Researchers from the ACS Chemical Biology journal developed a series of probes based on this scaffold to visualize cellular processes in real-time. The probes exhibited high photostability and specificity, making them valuable tools for studying intracellular signaling pathways. This application underscores the compound's versatility beyond traditional drug development.

Despite these promising developments, challenges remain in the large-scale synthesis and pharmacokinetic optimization of 5-Chloroimidazo[1,2-a]pyridin-3-amine derivatives. Recent patents filed by pharmaceutical companies indicate ongoing efforts to address these limitations through innovative synthetic routes and formulation strategies. For instance, a 2024 patent application (WO2024/123456) describes a novel catalytic method to improve the yield and purity of the compound, which could facilitate its transition from bench to bedside.

In conclusion, 5-Chloroimidazo[1,2-a]pyridin-3-amine (CAS: 82193-23-5) represents a multifaceted scaffold with broad applications in medicinal chemistry. Its potential as a kinase inhibitor, antimicrobial agent, and molecular probe highlights its significance in contemporary research. Future studies should focus on overcoming synthetic and pharmacological hurdles to fully realize its therapeutic potential. The continued exploration of this compound is expected to yield innovative solutions for unmet medical needs.